Cas no 550998-60-2 (2-Benzofurancarboxylic acid, 5,7-difluoro-)

• Product Name: 2-Benzofurancarboxylic acid, 5,7-difluoro-
• CAS No: 550998-60-2
• MF: C₉H₄F₂O₃
• MW: 198.123069763184
• CID: 5301242
• Update Time: 2026-03-10

2-Benzofurancarboxylic acid, 5,7-difluoro- Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarboxylic acid, 5,7-difluoro-
• 5,7-difluoro-1-benzofuran-2-carboxylic acid
• 5,7-Difluorobenzofuran-2-carboxylic acid

• Inchi： 1S/C9H4F2O3/c10-5-1-4-2-7(9(12)13)14-8(4)6(11)3-5/h1-3H,(H,12,13)
• InChI Key： DEZXITSDXSPFLE-UHFFFAOYSA-N
• SMILES： O1C2=C(F)C=C(F)C=C2C=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 2-Benzofurancarboxylic acid, 5,7-difluoro-

Comprehensive Overview of 2-Benzofurancarboxylic acid, 5,7-difluoro- (CAS No. 550998-60-2)

The compound 2-Benzofurancarboxylic acid, 5,7-difluoro- (CAS No. 550998-60-2) is a fluorinated derivative of benzofuran, a heterocyclic organic compound widely studied for its potential applications in pharmaceuticals, agrochemicals, and material science. With the increasing demand for fluorinated compounds in drug discovery and advanced materials, this molecule has garnered significant attention due to its unique structural and electronic properties. Researchers and industries are particularly interested in its synthesis, reactivity, and potential as a building block for more complex molecules.

One of the key features of 2-Benzofurancarboxylic acid, 5,7-difluoro- is its fluorine substitution pattern, which enhances its lipophilicity and metabolic stability. These attributes make it a valuable candidate for medicinal chemistry, where fluorine atoms are often introduced to improve the bioavailability and efficacy of drug candidates. The presence of 5,7-difluoro groups on the benzofuran core also influences the compound's electronic distribution, potentially enabling interactions with biological targets such as enzymes or receptors.

In recent years, the search for novel fluorinated heterocycles has surged, driven by their applications in high-performance materials and biologically active compounds. Users frequently inquire about the synthetic routes for 2-Benzofurancarboxylic acid, 5,7-difluoro-, as well as its spectroscopic characterization (e.g., NMR, IR, and mass spectrometry data). Additionally, questions about its solubility, stability under various conditions, and commercial availability are common in scientific forums and search engines.

From a material science perspective, 2-Benzofurancarboxylic acid, 5,7-difluoro- could serve as a precursor for organic electronic materials, such as OLEDs (organic light-emitting diodes) or photovoltaic cells. The benzofuran scaffold is known for its optoelectronic properties, and the introduction of fluorine atoms may further tune its bandgap and charge transport characteristics. This aligns with the growing interest in sustainable and energy-efficient technologies, a hot topic in both academic and industrial research.

Another area of interest is the compound's potential role in agrochemical development. Fluorinated compounds are often employed in the design of pesticides and herbicides due to their enhanced bioactivity and environmental persistence. Researchers exploring 2-Benzofurancarboxylic acid, 5,7-difluoro- may investigate its utility as an intermediate in the synthesis of novel crop protection agents, addressing global challenges in food security and sustainable agriculture.

For synthetic chemists, the functionalization of 2-Benzofurancarboxylic acid, 5,7-difluoro- presents intriguing opportunities. The carboxylic acid moiety allows for further derivatization, such as esterification, amidation, or reduction, enabling the creation of diverse molecular libraries. This versatility is particularly relevant in fragment-based drug design and combinatorial chemistry, where rapid access to structurally varied compounds is essential.

Environmental and regulatory considerations are also pertinent when discussing fluorinated organic compounds. While 2-Benzofurancarboxylic acid, 5,7-difluoro- is not classified as hazardous, its degradation products and long-term ecological impact warrant careful study. This reflects broader societal concerns about green chemistry and the reduction of persistent organic pollutants.

In summary, 2-Benzofurancarboxylic acid, 5,7-difluoro- (CAS No. 550998-60-2) is a multifaceted compound with promising applications across multiple disciplines. Its fluorinated benzofuran core offers unique advantages in drug discovery, material science, and agrochemical innovation. As research continues to uncover its full potential, this molecule is poised to remain a subject of significant scientific and industrial interest.